N-(4-Methoxyphenyl)-N'-phenylthiourea

• Molecular Formula: C14H14N2OS
• Molecular Weight: 258.34 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-3-phenylthiourea
• InChI: InChI=1S/C14H14N2OS/c1-17-13-9-7-12(8-10-13)16-14(18)15-11-5-3-2-4-6-11/h2-10H,1H3,(H2,15,16,18)
• InChI Key: JMKRMQGOPWYOGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2
• solubility: >38.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 1219-96-1

Description

Methacetin , has the chemical formula C₉H₁₁NO₂ . It is a white solid compound with a molecular weight of 165.1891 g/mol . The IUPAC Standard InChI for Methacetin is: InChI=1S/C9H11NO2/c1-7(11)10-8-3-5-9(12-2)6-4-8/h3-6H,1-2H3,(H,10,11) .

Preparation Methods

Synthetic Routes:: Methacetin can be synthesized through direct condensation of 4-methoxyaniline with acetic anhydride . The reaction proceeds as follows:

$$\text{4-methoxyaniline} + \text{Acetic Anhydride} \rightarrow \text{Methacetin} + \text{Acetic Acid}$$4-methoxyaniline+Acetic Anhydride→Methacetin+Acetic Acid

The resulting Methacetin is a white solid with a melting point of 147–150 °C .

Industrial Production Methods:: Methacetin is not commonly produced industrially, but it can be synthesized in the laboratory using the above method.

Chemical Reactions Analysis

Methacetin undergoes various chemical reactions:

Acetylation: The reaction with acetic anhydride leads to the formation of Methacetin.

Hydrolysis: Methacetin can be hydrolyzed back to 4-methoxyaniline by treating it with aqueous acid.

Oxidation: Methacetin can be oxidized to form its corresponding nitroso derivative.

Substitution: Methacetin can undergo nucleophilic substitution reactions with various reagents.

Scientific Research Applications

Methacetin finds applications in:

Medicine: It has been studied for its potential hepatoprotective effects and as a substrate for liver function tests.

Chemistry: Methacetin is used as a model compound in various chemical studies.

Industry: Although not widely used industrially, its derivatives may have applications in pharmaceuticals and organic synthesis.

Comparison with Similar Compounds

Methacetin is unique due to its specific structure. Similar compounds include N-(4-Methoxyphenyl)acetamide (CAS Number: 51-66-1) and related arylamine derivatives . Methacetin stands out for its hepatoprotective properties and its role in liver function assessment.